N-(4-butylphenyl)-N'-(2,5-dimethoxyphenyl)thiourea

• IUPAC Name: 1-(4-butylphenyl)-3-(2,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C19H24N2O2S/c1-4-5-6-14-7-9-15(10-8-14)20-19(24)21-17-13-16(22-2)11-12-18(17)23-3/h7-13H,4-6H2,1-3H3,(H2,20,21,24)
• InChI Key: RRIFDHHOMBBNKQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

N-(4-butylphenyl)-N'-(2,5-dimethoxyphenyl)thiourea, commonly known as BUDD-1, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BUDD-1 is a thiourea derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

BUDD-1 acts as a selective antagonist for the sigma-2 receptor, which is a protein that is involved in various cellular processes, including cell proliferation, apoptosis, and intracellular calcium signaling. By binding to the sigma-2 receptor, BUDD-1 can modulate the activity of this protein and affect the downstream signaling pathways that it regulates.
Biochemical and Physiological Effects:
BUDD-1 has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. BUDD-1 has also been shown to have neuroprotective effects, including the prevention of neuronal death and the reduction of oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

BUDD-1 has several advantages for use in laboratory experiments, including its high selectivity for the sigma-2 receptor and its ability to modulate downstream signaling pathways. However, one limitation of BUDD-1 is its relatively low potency compared to other sigma-2 receptor antagonists.

Future Directions

Several potential future directions for research on BUDD-1 have been identified, including the investigation of its role in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. BUDD-1 has also been suggested as a potential therapeutic agent for the treatment of cancer, as it has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, further studies on the mechanism of action of BUDD-1 and its downstream signaling pathways may provide insights into the role of the sigma-2 receptor in various cellular processes.

Scientific Research Applications

BUDD-1 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. BUDD-1 has been shown to act as a selective antagonist for the sigma-2 receptor, which is a protein that is involved in various cellular processes, including cell proliferation, apoptosis, and intracellular calcium signaling. BUDD-1 has been used in studies to investigate the role of sigma-2 receptors in various diseases, including cancer and neurodegenerative disorders.